Cas no 166395-15-9 (4-(aminomethyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(aminomethyl)-1,3-oxazolidin-2-one
• CAS No: 166395-15-9
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• MDL: MFCD26595287
• CID: 1062672
• PubChem ID: 19975066
• Update Time: 2025-05-21

4-(aminomethyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-oxazolidinone
• 4-(Aminomethyl)-1,3-oxazolidin-2-one
• A926318
• EN300-213592
• MFCD26595287
• SCHEMBL542057
• SB11152
• 166395-15-9
• CS-0055430
• P14076
• 4-aminomethyloxazolidin-2-one
• DB-294812
• SY040257
• 4-(aminomethyl)-1,3-oxazolidin-2-one

• MDL： MFCD26595287
• Inchi： 1S/C4H8N2O2/c5-1-3-2-8-4(7)6-3/h3H,1-2,5H2,(H,6,7)
• InChI Key： SEMURSKJWYPYKW-UHFFFAOYSA-N
• SMILES： O1C(NC(CN)C1)=O

Computed Properties

• Exact Mass: 116.058577502g/mol
• Monoisotopic Mass: 116.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.4Ų

4-(aminomethyl)-1,3-oxazolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 4-(aminomethyl)-1,3-oxazolidin-2-one

4-(Aminomethyl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

4-(Aminomethyl)-1,3-Oxazolidin-2-one (CAS No: 166395-15-9) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as oxazolidinone derivative, is characterized by its unique structural features and diverse applications in drug design and synthesis.

The molecular structure of 4-(Aminomethyl)-1,3-Oxazolidin-2-one consists of a five-membered ring system with an oxazolidinone core. The presence of an amino group (-NH2) attached to the methyl substituent at the 4-position introduces significant functional diversity. This structure allows for various chemical modifications, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of oxazolidinone derivatives in medicinal chemistry. For instance, researchers have explored their role as beta-lactamase inhibitors, which are crucial in combating antibiotic resistance. The ability of these compounds to inhibit enzymes that break down beta-lactam antibiotics has positioned them as promising candidates in the development of new antibacterial agents.

In addition to their pharmacological applications, 4-(Aminomethyl)-1,3-Oxazolidin-2-one and its derivatives have been extensively studied for their catalytic properties. The oxazolidinone ring serves as a robust framework for enamine catalysis, enabling efficient asymmetric induction in various organic reactions. This has led to advancements in the synthesis of chiral molecules, which are essential in drug discovery.

The synthesis of 4-(Aminomethyl)-1,3-Oxazolidin-2-one involves a series of well-established organic reactions. Typically, the compound is prepared via cyclization reactions involving amino acids or related precursors. Recent innovations in this area have focused on optimizing reaction conditions to enhance yield and selectivity, ensuring scalability for industrial applications.

From a structural perspective, oxazolidinone derivatives exhibit remarkable stability due to their conjugated system and nitrogen-containing heterocyclic framework. This stability makes them suitable for use in harsh chemical environments, further broadening their applicability.

Looking ahead, the exploration of 4-(Aminomethyl)-1,3-Oxazolidin-2-one continues to uncover new avenues for its utilization. Its role as a scaffold in drug design is particularly noteworthy, with ongoing research focusing on its potential as an anti-cancer agent or neuroprotective compound.

In conclusion, 4-(Aminomethyl)-1,3-Oxazolidin-2-one stands out as a pivotal compound in contemporary chemistry and pharmacology. Its structural versatility and functional diversity make it an invaluable tool for researchers striving to address pressing challenges in medicine and beyond.